3-(2-bromoethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-(2-bromoethyl)thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C8H7BrN2OS/c9-2-3-11-5-10-6-1-4-13-7(6)8(11)12/h1,4-5H,2-3H2
• InChI Key: NGDXXMRUGRVYNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1N=CN(C2=O)CCBr
• Molecular Formula: C8H7BrN2OS
• Molecular Weight: 259.13 g/mol

Description

The compound “3-(2-bromoethyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one” is a heterocyclic compound. It is a solid form with the SMILES string O=C1N2C (C=CC=C2)=NC ©=C1CCBr.Br.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidin-4-ones generally involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal (DMF-DMA); in addition to a primary amine. The reaction of some fused tricyclic 3-(2-bromoethyl)pyrimidin-4(3H)-ones with primary alkyl amines gave abnormal fused 3-alkyl-4-alkyliminopyrimidines via a Dimroth-type rearrangement.

Molecular Structure Analysis

The molecular structure of pyrimidine‑2‑thiones heterocyclic compounds, which are similar to the requested compound, has been investigated using computational tools. These tools help in identifying their molecular and electronic behavior.

Chemical Reactions Analysis

The reaction of some fused tricyclic 3-(2-bromoethyl)pyrimidin-4(3H)-ones with primary alkyl amines gave abnormal fused 3-alkyl-4-alkyliminopyrimidines via a Dimroth-type rearrangement, as well as normal substituted 3-(2-alkylaminoethyl) derivatives in methanol.

Physical And Chemical Properties Analysis

The compound is a solid form with the SMILES string O=C1N2C (C=CC=C2)=NC ©=C1CCBr.Br.

Mechanism of Action

Target of Action

Thieno[3,2-d]pyrimidines, a class of compounds to which our compound belongs, have been reported to target a broad spectrum of proteins, including tyrosine kinase, extracellular regulated protein kinases – abl kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, bcr-abl, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, kras and fibroblast growth factor receptors .

Mode of Action

Thieno[3,2-d]pyrimidines are known to interact with their targets and inhibit their activity, leading to downstream effects .

Biochemical Pathways

Thieno[3,2-d]pyrimidines are known to affect multiple signaling pathways associated with their targets, leading to downstream effects .

Result of Action

Thieno[3,2-d]pyrimidines are known to have a broad spectrum of activities, including antitumor, antibacterial, cns depressive, anticonvulsant, and antipyretic activities .